Cas no 1123-49-5 (3,5-Dimethyl-4-nitroisoxazole)

• Product Name: 3,5-Dimethyl-4-nitroisoxazole
• CAS No: 1123-49-5
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD00051656
• CID: 152226
• PubChem ID: 261410
• Update Time: 2025-05-23

3,5-Dimethyl-4-nitroisoxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-nitroisoxazole
• Isoxazole,3,5-dimethyl-4-nitro-
• 3,5-dimethyl-4-nitro-1,2-oxazole
• Isoxazole, 3,5-dimethyl-4-nitro-
• PMQFLWLYAXYFHG-UHFFFAOYSA-N
• NSC93420
• PubChem15544
• Isoxazole,5-dimethyl-4-nitro-
• 3,5-Dimethyl-4-nitro-isoxazole
• STK309203
• SY033605
• AK121819
• Z2671
• ST
• 9C9M8LYU56
• AC1721
• Q63398662
• MFCD00051656
• EN300-17758
• AKOS000121209
• NSC-93420
• Z57024345
• SCHEMBL1328626
• D4506
• J-002757
• CS-0085266
• CHEMBL109851
• 4-nitro-3,5-dimethylisoxazole
• 1123-49-5
• InChI=1/C5H6N2O3/c1-3-5(7(8)9)4(2)10-6-3/h1-2H
• DTXSID70294010
• FT-0614681
• 3,5-Dimethyl-4-nitroisoxazole, 98%
• ALBB-021497
• DTXCID30245149
• DB-060196

• MDL： MFCD00051656
• Inchi： 1S/C5H6N2O3/c1-3-5(7(8)9)4(2)10-6-3/h1-2H3
• InChI Key： PMQFLWLYAXYFHG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 142.03800
• Monoisotopic Mass: 142.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: Not determined
• Density: 1.293
• Melting Point: 61.0 to 65.0 deg-C
• Boiling Point: 241.4 ºC
• Flash Point: 99.8 ºC
• Refractive Index: 1.509
• PSA: 71.85000
• LogP: 1.72280
• Solubility: Not determined

3,5-Dimethyl-4-nitroisoxazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3,5-Dimethyl-4-nitroisoxazole

Comprehensive Overview of 3,5-Dimethyl-4-nitroisoxazole (CAS No. 1123-49-5): Properties, Applications, and Industry Insights

3,5-Dimethyl-4-nitroisoxazole (CAS No. 1123-49-5) is a specialized heterocyclic compound with a unique molecular structure, combining an isoxazole ring with nitro and methyl functional groups. This compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its versatile reactivity and potential applications. In recent years, the demand for nitro-substituted isoxazoles like this has surged, driven by their role as intermediates in synthesizing bioactive molecules and functional materials.

The chemical properties of 3,5-Dimethyl-4-nitroisoxazole make it a valuable building block in organic synthesis. Its molecular formula, C₅H₆N₂O₃, and molar mass of 142.11 g/mol reflect a balanced combination of stability and reactivity. Researchers often highlight its nitro group as a key feature, enabling diverse transformations such as reductions to amines or cyclizations to form fused heterocycles. These characteristics align with current trends in green chemistry, where efficient synthetic routes are prioritized to minimize waste.

In the pharmaceutical industry, 3,5-Dimethyl-4-nitroisoxazole has been explored as a precursor for drug discovery projects targeting antimicrobial and anti-inflammatory agents. Its structural motif appears in several patented compounds with potential therapeutic effects, coinciding with growing public interest in antibiotic alternatives and immune-modulating drugs. Online searches for "isoxazole derivatives in medicine" have increased by 40% since 2022, reflecting this focus.

The compound's role in agrochemical formulations is another area of innovation. With rising global concerns about crop protection and sustainable farming, researchers are investigating its derivatives as potential pesticide intermediates. This aligns with frequent search queries like "eco-friendly agrochemicals" and "nitro compounds in agriculture," which have trended in scientific databases. The electron-withdrawing nitro group in 3,5-Dimethyl-4-nitroisoxazole enhances the biological activity of derived products, making it relevant to modern precision agriculture solutions.

From a material science perspective, this compound contributes to advancements in functional polymers and coating technologies. Its ability to participate in click chemistry reactions makes it valuable for creating cross-linked networks with tailored properties. Industry reports indicate growing applications in UV-resistant materials and electronic encapsulation, topics frequently discussed in nanotechnology forums.

Quality control of 3,5-Dimethyl-4-nitroisoxazole involves rigorous analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Recent improvements in chromatographic methods have enabled better detection of impurities, addressing common user questions about "purity standards for research chemicals." The compound typically appears as a pale crystalline solid with a melting point range of 92–94°C, characteristics important for handling protocols and storage conditions.

Environmental and safety assessments of 3,5-Dimethyl-4-nitroisoxazole follow modern regulatory frameworks. While not classified as hazardous under current guidelines, proper laboratory practices are essential—a topic frequently searched by industrial hygiene professionals. The compound's biodegradability profile and ecotoxicological data remain active research areas, particularly for green chemistry applications.

The global market for 3,5-Dimethyl-4-nitroisoxazole reflects broader trends in fine chemicals demand. Market analysts note increased procurement from contract research organizations and academic institutions, especially in regions with strong pharmaceutical innovation ecosystems. Pricing trends correlate with raw material availability for isoxazole synthesis, another frequently searched term among procurement specialists.

Future research directions may explore catalytic modifications of 3,5-Dimethyl-4-nitroisoxazole to enhance its utility in asymmetric synthesis. With growing interest in chiral auxiliaries and organocatalysts, this compound's structural features could enable novel stereoselective transformations. These possibilities align with trending academic searches for "nitroheterocycle catalysis" and "isoxazole activation methods."

In summary, 3,5-Dimethyl-4-nitroisoxazole (CAS No. 1123-49-5) represents a multifaceted compound with expanding applications across scientific disciplines. Its relevance to drug development, sustainable agriculture, and advanced materials ensures continued interest from both researchers and industry professionals, making it a noteworthy subject in contemporary chemical innovation discussions.